Cas no 1222844-85-0 (6-Amino-pyridazine-3-carboxylic acid, sodium salt)

• Product Name: 6-Amino-pyridazine-3-carboxylic acid, sodium salt
• CAS No: 1222844-85-0
• MF: C₅H₄N₃NaO₂
• MW: 161.09393119812
• MDL: MFCD11052519
• CID: 5177335
• Update Time: 2026-03-05

6-Amino-pyridazine-3-carboxylic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 6-Amino-pyridazine-3-carboxylic acid, sodium salt

• MDL： MFCD11052519
• Inchi： 1S/C5H5N3O2.Na/c6-4-2-1-3(5(9)10)7-8-4;/h1-2H,(H2,6,8)(H,9,10);/q;+1/p-1
• InChI Key： XAYORCWISFKCJC-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1=CC=C(N)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Topological Polar Surface Area: 91.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 6-Amino-pyridazine-3-carboxylic acid, sodium salt

Comprehensive Overview of 6-Amino-pyridazine-3-carboxylic acid, sodium salt (CAS No. 1222844-85-0)

6-Amino-pyridazine-3-carboxylic acid, sodium salt (CAS No. 1222844-85-0) is a specialized organic compound widely utilized in pharmaceutical research and agrochemical development. This sodium salt derivative of 6-amino-pyridazine-3-carboxylic acid offers enhanced solubility and stability, making it a preferred choice for synthetic applications. Its molecular structure features a pyridazine ring, a heterocyclic scaffold increasingly recognized for its role in drug discovery, particularly in kinase inhibitors and antimicrobial agents.

In recent years, the demand for pyridazine derivatives has surged due to their versatility in medicinal chemistry. Researchers frequently search for terms like "6-amino-pyridazine-3-carboxylic acid applications" or "CAS 1222844-85-0 solubility," reflecting growing interest in its physicochemical properties. The compound’s sodium salt form addresses common challenges in formulation, such as bioavailability improvement—a key focus in modern API (Active Pharmaceutical Ingredient) development.

The synthesis of 6-Amino-pyridazine-3-carboxylic acid, sodium salt involves precise carboxylation and amination steps, often optimized for high yield and purity. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with industry standards. Notably, its logP and pKa values are frequently queried in databases, underscoring its relevance in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

Beyond pharmaceuticals, this compound finds niche applications in agrochemicals, where its heterocyclic core contributes to herbicidal and fungicidal activity. Searches for "pyridazine-based agrochemicals" highlight its potential in sustainable crop protection. Environmental compatibility and low toxicity profiles further align with global trends toward green chemistry.

From a commercial perspective, suppliers often emphasize the compound’s batch-to-batch consistency and regulatory compliance, addressing concerns raised in forums and procurement platforms. Its CAS No. 1222844-85-0 serves as a unique identifier in chemical inventories like REACH and TSCA, streamlining procurement for R&D teams.

In summary, 6-Amino-pyridazine-3-carboxylic acid, sodium salt exemplifies the intersection of innovation and practicality in fine chemicals. Its expanding applications—from small-molecule drugs to crop science—coupled with rigorous quality benchmarks, position it as a compound of enduring scientific and industrial significance.